Cas no 2137617-94-6 (3-chloro-1,2,3,6-tetrahydropyridine-1-carbonyl chloride)

• Product Name: 3-chloro-1,2,3,6-tetrahydropyridine-1-carbonyl chloride
• CAS No: 2137617-94-6
• MF: C₆H₇Cl₂NO
• MW: 180.031879663467
• CID: 4639961
• Update Time: 2025-10-30

3-chloro-1,2,3,6-tetrahydropyridine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1,2,3,6-tetrahydropyridine-1-carbonyl chloride
• 3-chloro-1,2,3,6-tetrahydropyridine-1-carbonyl chloride

• Inchi： 1S/C6H7Cl2NO/c7-5-2-1-3-9(4-5)6(8)10/h1-2,5H,3-4H2
• InChI Key： UXWKOSVCVBPGSM-UHFFFAOYSA-N
• SMILES： C(Cl)(N1CC(Cl)C=CC1)=O

Additional information on 3-chloro-1,2,3,6-tetrahydropyridine-1-carbonyl chloride

Recent Advances in the Application of 3-Chloro-1,2,3,6-tetrahydropyridine-1-carbonyl chloride (CAS: 2137617-94-6) in Chemical Biology and Pharmaceutical Research

The compound 3-chloro-1,2,3,6-tetrahydropyridine-1-carbonyl chloride (CAS: 2137617-94-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its reactive carbonyl chloride and chloro-substituted tetrahydropyridine moieties, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel drug candidates, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. The unique reactivity profile of this compound enables its incorporation into complex molecular architectures, making it a valuable tool for medicinal chemists.

One of the most notable applications of 3-chloro-1,2,3,6-tetrahydropyridine-1-carbonyl chloride is its role in the synthesis of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key building block in the development of covalent inhibitors targeting SARS-CoV-2 main protease (Mpro). The researchers utilized the compound's electrophilic carbonyl chloride group to form irreversible bonds with the active-site cysteine residue of Mpro, resulting in potent antiviral activity. This approach highlights the compound's potential in addressing emerging infectious diseases and underscores its relevance in the post-pandemic research landscape.

In addition to its antiviral applications, recent research has explored the use of 2137617-94-6 in the design of novel dopamine receptor modulators. A team from the University of California, San Francisco, reported in Bioorganic & Medicinal Chemistry Letters (2024) the successful incorporation of this intermediate into a series of D3 receptor-selective ligands. The tetrahydropyridine scaffold proved crucial for maintaining high receptor affinity while improving metabolic stability compared to previous generations of compounds. These findings suggest promising avenues for the treatment of Parkinson's disease and other dopaminergic disorders.

The synthetic versatility of 3-chloro-1,2,3,6-tetrahydropyridine-1-carbonyl chloride has also been demonstrated in recent methodological advances. A 2024 Nature Protocols publication detailed an optimized large-scale synthesis of this intermediate using continuous flow chemistry, addressing previous challenges in handling its reactive functional groups. The protocol achieved an 85% yield with improved safety profile, facilitating broader accessibility for research purposes. This technological advancement is expected to accelerate the compound's adoption in both academic and industrial settings.

Ongoing research continues to uncover new applications for this versatile intermediate. Current investigations focus on its potential in targeted protein degradation strategies, particularly in the development of proteolysis-targeting chimeras (PROTACs). Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that derivatives of 2137617-94-6 can serve as effective warheads for E3 ubiquitin ligase recruitment, opening new possibilities in cancer therapeutics. As these studies progress, the compound's role in cutting-edge pharmaceutical research appears increasingly significant.